Cas no 89776-35-2 (2-methyl-1-(1,3-thiazol-2-yl)propan-1-one)

• Product Name: 2-methyl-1-(1,3-thiazol-2-yl)propan-1-one
• CAS No: 89776-35-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD06201648
• CID: 4298593
• PubChem ID: 2760045
• Update Time: 2025-04-24

2-methyl-1-(1,3-thiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-(2-thiazolyl)-
• 2-methyl-1-(1,3-thiazol-2-yl)propan-1-one
• AKOS006346548
• SCHEMBL2625495
• EN300-1268899
• 89776-35-2
• 2-Methyl-1-(thiazol-2-yl)propan-1-one
• 2-(2-Methylpropanoyl)thiazole
• iso-Propyl-thiazol-2-yl-methanone

• MDL： MFCD06201648
• Inchi： 1S/C7H9NOS/c1-5(2)6(9)7-8-3-4-10-7/h3-5H,1-2H3
• InChI Key： ZDCZFMNUVMPXRR-UHFFFAOYSA-N
• SMILES： C(C1=NC=CS1)(=O)C(C)C

Computed Properties

• Exact Mass: 155.04048508Da
• Monoisotopic Mass: 155.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methyl-1-(1,3-thiazol-2-yl)propan-1-one

Comprehensive Overview of 1-Propanone, 2-methyl-1-(2-thiazolyl)- (CAS No. 89776-35-2)

1-Propanone, 2-methyl-1-(2-thiazolyl)- (CAS No. 89776-35-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiazole ring structure, exhibits versatile chemical properties that make it valuable for various industrial and scientific applications. In this article, we delve into its molecular characteristics, synthesis methods, applications, and market trends, while addressing common queries related to its usage and benefits.

The molecular formula of 1-Propanone, 2-methyl-1-(2-thiazolyl)- is C₇H₉NOS, with a molecular weight of 155.21 g/mol. Its structure features a 2-thiazolyl group attached to a methyl-substituted propanone backbone, which contributes to its reactivity and functional versatility. Researchers often explore this compound for its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical sector where thiazole derivatives are known for their bioactive properties.

One of the most frequently asked questions about 1-Propanone, 2-methyl-1-(2-thiazolyl)- is its role in drug discovery. The thiazole moiety is a common pharmacophore found in many FDA-approved drugs, including antibiotics and antivirals. This has led to increased interest in CAS No. 89776-35-2 as a building block for novel therapeutic agents. Recent studies highlight its potential in targeting metabolic disorders and inflammatory diseases, aligning with the growing demand for innovative treatments in these areas.

In agrochemical applications, 1-Propanone, 2-methyl-1-(2-thiazolyl)- serves as a precursor for developing crop protection agents. Its ability to act as a ligand or intermediate in pesticide formulations has made it a subject of research in sustainable agriculture. With the global push toward eco-friendly farming solutions, this compound's relevance is expected to rise, particularly in formulations designed to minimize environmental impact.

The synthesis of 1-Propanone, 2-methyl-1-(2-thiazolyl)- typically involves condensation reactions between 2-thiazolecarboxaldehyde and methyl ethyl ketone, followed by purification steps to achieve high yields. Advances in catalytic methods have improved the efficiency of these processes, reducing waste and energy consumption—a key consideration for industries focused on green chemistry principles.

Market trends indicate a steady demand for thiazole-based compounds, driven by their applications in pharmaceuticals, agrochemicals, and specialty chemicals. Analysts project growth in sectors leveraging CAS No. 89776-35-2, particularly in Asia-Pacific regions where pharmaceutical manufacturing is expanding rapidly. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand while adhering to stringent regulatory standards.

For researchers and industry professionals, understanding the stability and storage conditions of 1-Propanone, 2-methyl-1-(2-thiazolyl)- is critical. The compound should be stored in a cool, dry environment, away from direct sunlight and oxidizing agents, to maintain its integrity. Proper handling protocols ensure its suitability for long-term use in experimental and industrial settings.

In conclusion, 1-Propanone, 2-methyl-1-(2-thiazolyl)- (CAS No. 89776-35-2) represents a multifaceted compound with broad applicability across high-growth industries. Its unique chemical profile, combined with evolving synthesis techniques and market dynamics, positions it as a valuable asset for future innovations. Whether you're exploring its pharmaceutical potential or agrochemical utility, this compound offers a compelling case for further investigation and utilization.